Cas no 82989-27-3 (Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate)

Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate structure

82989-27-3 structure

Product Name:Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate

CAS No:82989-27-3

MF:C₁₂H₁₃F₃O₂

MW:246.225634336472

MDL:MFCD07772965

CID:835686

PubChem ID:11858695

Update Time:2024-10-27

Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate Chemical and Physical Properties

Names and Identifiers

- 3-(4-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
- ETHYL 3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE
- 3-[4-(Trifluoromethyl)phenyl]propionic acid ethyl ester
- Ethyl 3-[4-(trifluoromethyl)phenyl]propanoate
- Ethyl 4-(trifluoromethyl)benzenepropanoate
- ethyl3-(4-(trifluoromethyl)phenyl)propanoate
- DB-230378
- CS-14217
- 3-(4-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
- 3-(4-trifluoromethylphenyl)propionic acid ethylester
- SCHEMBL5646521
- AKOS013024644
- CS-M0218
- 82989-27-3
- DTXSID20474481
- Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate
- MDL： MFCD07772965
- Inchi： 1S/C12H13F3O2/c1-2-17-11(16)8-5-9-3-6-10(7-4-9)12(13,14)15/h3-4,6-7H,2,5,8H2,1H3
- InChI Key： OKYYOYXGHUFTLU-UHFFFAOYSA-N
- SMILES： O=C(CCC1C=CC(C(F)(F)F)=CC=1)OCC

Computed Properties

Exact Mass: 246.08676414g/mol
Monoisotopic Mass: 246.08676414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 26.3Å²

Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009518-250mg	Ethyl 3-(4'-(trifluoromethyl)phenyl)propionate	82989-27-3	97%	250mg	$484.80	2023-09-01
Alichem	A013009518-500mg	Ethyl 3-(4'-(trifluoromethyl)phenyl)propionate	82989-27-3	97%	500mg	$823.15	2023-09-01
Alichem	A013009518-1g	Ethyl 3-(4'-(trifluoromethyl)phenyl)propionate	82989-27-3	97%	1g	$1579.40	2023-09-01
TRC	E941163-10mg	Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate	82989-27-3		10mg	$ 50.00	2022-06-05
TRC	E941163-50mg	Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate	82989-27-3		50mg	$ 135.00	2022-06-05
TRC	E941163-100mg	Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate	82989-27-3		100mg	$ 210.00	2022-06-05
eNovation Chemicals LLC	D767278-100mg	3-(4-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER	82989-27-3	97%	100mg	$165	2024-06-07
eNovation Chemicals LLC	D767278-250mg	3-(4-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER	82989-27-3	97%	250mg	$255	2024-06-07
eNovation Chemicals LLC	D767278-1g	3-(4-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER	82989-27-3	97%	1g	$480	2024-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T13240-250mg	3-(4-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER	82989-27-3	98%	250mg	¥4022.0	2023-09-06

Ethyl 3-(4-(Trifluoromethyl)Phenyl)Propanoate Production Method

Production Method 1

101466-85-7

82989-27-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; rt; overnight, 1 atm, rt

Reference

Forging Medium Rings via I(I)/I(III)-Catalyzed Diene Carbofunctionalization

Yu, You-Jie; et al, Angewandte Chemie, 2023, 62(38),

Production Method 2

128408-03-7

82989-27-3

Reaction Conditions

1.1 Reagents: Ammonia borane Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]hydroxy… Solvents: Tetrahydrofuran ; 3 h, rt; 18 h, 50 °C

Reference

Copper(I)-catalysed transfer hydrogenations with ammonia borane

Korytiakova, Eva; et al, Chemical Communications (Cambridge, 2017, 53(4), 732-735

Production Method 3

402-43-7

82989-27-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Manganese , Lithium bromide , Water Catalysts: 2,2′-Bipyridine , Cobalt dibromide Solvents: Dimethylformamide , Pyridine ; 50 °C

Reference

CoBr2(Bpy): An efficient catalyst for the direct conjugate addition of aryl halides or triflates onto activated olefins

Amatore, Muriel; et al, Journal of Organic Chemistry, 2006, 71(16), 6130-6134

Production Method 4

349-95-1

1071-46-1

82989-27-3

Reaction Conditions

1.1 Catalysts: Isopropanol , Pyrrolidine , Potassium hydroxide , Dichlorotris(triphenylphosphine)ruthenium Solvents: Toluene ; 24 h, reflux

Reference

C-C bond formation from alcohols and malonate half esters using borrowing hydrogen methodology

Pridmore, Simon J.; et al, Tetrahedron Letters, 2008, 49(52), 7413-7415

Production Method 5

82989-27-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Manganese , Lithium bromide , Water Catalysts: 2,2′-Bipyridine , Cobalt dibromide Solvents: Dimethylformamide , Pyridine ; 80 °C

Reference

CoBr2(Bpy): An efficient catalyst for the direct conjugate addition of aryl halides or triflates onto activated olefins

Amatore, Muriel; et al, Journal of Organic Chemistry, 2006, 71(16), 6130-6134

Production Method 6

867-13-0

455-19-6

82989-27-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; 0 °C; rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; rt; overnight, 1 atm, rt

Reference

Forging Medium Rings via I(I)/I(III)-Catalyzed Diene Carbofunctionalization

Yu, You-Jie; et al, Angewandte Chemie, 2023, 62(38),

Production Method 7

101466-85-7

82989-27-3

Reaction Conditions

1.1 Reagents: Oxygen , Hydrazine hydrate (1:1) Solvents: Acetonitrile ; 18 h, rt

Reference

Photodriven Transfer Hydrogenation of Olefins

Leow, Dasheng; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7347-7352

Production Method 8

539-74-2

402-43-7

82989-27-3

Reaction Conditions

1.1 Reagents: Manganese Catalysts: Trifluoroacetic acid , 2,2′-Bipyridine , Cobalt dibromide Solvents: Dimethylformamide , Pyridine ; 2 h, 50 °C

Reference

Direct Method for Carbon-Carbon Bond Formation: The Functional Group Tolerant Cobalt-Catalyzed Alkylation of Aryl Halides

Amatore, Muriel; et al, Chemistry - A European Journal, 2010, 16(20), 5848-5852

Production Method 9

53473-36-2

82989-27-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Ethanol ; rt; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; pH 8 - 9

Reference

Asymmetric Intramolecular Oxa-Michael Reactions to Tetrahydrofurans/2H-Pyrans Catalyzed by Primary-Secondary Diamines

Lu, Yingpeng; et al, ACS Catalysis, 2013, 3(6), 1356-1359

Production Method 10

867-13-0

455-19-6

82989-27-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C
1.2 0 °C; 0 °C → rt; 1 h, rt
1.3 Reagents: Water ; rt
2.1 Reagents: Oxygen , Hydrazine hydrate (1:1) Solvents: Acetonitrile ; 18 h, rt

Reference

Photodriven Transfer Hydrogenation of Olefins

Leow, Dasheng; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7347-7352

Production Method 11

402-43-7

82989-27-3

95123-61-8

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium chloride , Tetrabutylammonium acetate Catalysts: Di-μ-chlorobis[5-[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyl… Solvents: Dimethylacetamide ; 10 min, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt; 10 min, rt

Reference

Fluorous Oxime Palladacycle: A Precatalyst for Carbon-Carbon Coupling Reactions in Aqueous and Organic Medium

Susanto, Woen; et al, Journal of Organic Chemistry, 2012, 77(6), 2729-2742

Production Method 12

402-50-6

82989-27-3

134904-85-1

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid , Palladium diacetate , N,N-Bis[2-(diphenylphosphino)ethyl]-2,6-dimethoxybenzamide ; rt; 20 - 48 h, 40 bar, 100 °C

Reference

Ligand-enabled palladium-catalyzed hydroesterification of vinyl arenes with high linear selectivity to access 3-arylpropanoate esters

Deng, Zhixin; et al, Chemical Communications (Cambridge, 2022, 58(24), 3921-3924

Production Method 13

402-43-7

82989-27-3

819066-28-9

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , rel-1,1′,1′′,1′′′-[(1R,2R,3S,4S)-1,2,3,4-Cyclopentanetetrayltetrakis(methylene)]… Solvents: Dimethylformamide ; 10 min, rt
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 20 h, 110 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1 - 4 h, 50 - 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 4

Reference

Direct synthesis of 3-arylpropionic acids by tetraphosphine/palladium catalyzed Heck reactions of aryl halides with acrolein ethylene acetal

Lemhadri, Mhamed; et al, Tetrahedron, 2004, 60(50), 11533-11540